Cas no 1219957-22-8 (1-(3-Piperidinyl)azepane dihydrochloride)
1-(3-Piperidinyl)azepane dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Piperidinyl)azepane dihydrochloride
- AKOS015845552
- 1219957-22-8
- 1-(piperidin-3-yl)azepanedihydrochloride
- 1-(piperidin-3-yl)azepane dihydrochloride
- 1-piperidin-3-ylazepane;dihydrochloride
-
- MDL: MFCD13561549
- Inchi: 1S/C11H22N2.2ClH/c1-2-4-9-13(8-3-1)11-6-5-7-12-10-11;;/h11-12H,1-10H2;2*1H
- InChI Key: ZYRHTMOOLVDLOB-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(CCCCCC1)C1CNCCC1
Computed Properties
- Exact Mass: 254.132
- Monoisotopic Mass: 254.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 139
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 15.3Ų
1-(3-Piperidinyl)azepane dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM300588-5g |
1-(Piperidin-3-yl)azepane dihydrochloride |
1219957-22-8 | 95% | 5g |
$421 | 2021-06-09 | |
| TRC | P041600-125mg |
1-(3-Piperidinyl)azepane dihydrochloride |
1219957-22-8 | 125mg |
$ 230.00 | 2022-06-03 | ||
| TRC | P041600-250mg |
1-(3-Piperidinyl)azepane dihydrochloride |
1219957-22-8 | 250mg |
$ 375.00 | 2022-06-03 | ||
| Chemenu | CM300588-5g |
1-(Piperidin-3-yl)azepane dihydrochloride |
1219957-22-8 | 95% | 5g |
$421 | 2023-02-18 |
1-(3-Piperidinyl)azepane dihydrochloride Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 1-(3-Piperidinyl)azepane dihydrochloride
Introduction to 1-(3-Piperidinyl)azepane Dihydrochloride (CAS No. 1219957-22-8) in Modern Chemical and Pharmaceutical Research
1-(3-Piperidinyl)azepane dihydrochloride, identified by the chemical abstracts service number CAS No. 1219957-22-8, is a compound of significant interest in the realm of pharmaceutical chemistry and drug discovery. This zwitterionic derivative combines the structural features of piperidine and azepane moieties, making it a versatile scaffold for the development of novel bioactive molecules. The dihydrochloride salt form enhances its solubility and stability, facilitating its application in both in vitro and in vivo experimental settings.
The piperidinyl group, a six-membered heterocyclic amine, is well-documented for its role in modulating biological pathways due to its ability to interact with various targets, including enzymes and receptors. In contrast, the azepane ring system introduces rigidity to the molecular structure, which can influence binding affinity and selectivity. The combination of these two structural elements has been strategically exploited in medicinal chemistry to design compounds with improved pharmacokinetic profiles and reduced off-target effects.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(3-Piperidinyl)azepane dihydrochloride with high precision. Studies suggest that this compound exhibits promising interactions with a range of therapeutic targets, including protein kinases and ion channels. For instance, preliminary docking studies indicate that it may bind to ATP-binding pockets of kinases such as Janus kinases (JAKs), which are implicated in inflammatory diseases and cancer. The unique conformational flexibility provided by the azepane ring allows for optimal alignment with these targets, enhancing binding efficacy.
The pharmaceutical industry has increasingly recognized the potential of 1-(3-Piperidinyl)azepane dihydrochloride as a lead compound for further optimization. Its dual functionality makes it an attractive candidate for structure-activity relationship (SAR) studies, where modifications can be systematically introduced to fine-tune its biological activity. For example, substituents at the nitrogen atoms of the piperidine ring or at positions on the azepane core can be altered to modulate potency, selectivity, and metabolic stability.
In clinical research, 1-(3-Piperidinyl)azepane dihydrochloride has been explored as a potential therapeutic agent for several indications. Preclinical trials have demonstrated its efficacy in models of inflammation and pain management, where it appears to exert its effects through inhibition of pro-inflammatory cytokine production. Additionally, its interaction with voltage-gated sodium channels has been investigated as a possible mechanism for its analgesic properties. These findings align with the growing interest in developing small-molecule modulators that target ion channels for therapeutic intervention.
The synthesis of 1-(3-Piperidinyl)azepane dihydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include cyclization reactions to form the azepane ring followed by nucleophilic substitution to introduce the piperidine moiety. The final step involves salt formation with hydrochloric acid to enhance solubility. Advances in green chemistry have also influenced synthetic methodologies, promoting solvent-free reactions and catalytic processes that minimize waste generation.
The analytical characterization of 1-(3-Piperidinyl)azepane dihydrochloride is critical for ensuring batch-to-batch consistency and compliance with regulatory standards. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm molecular structure and assess purity. Additionally, X-ray crystallography has been utilized to determine the three-dimensional structure of this compound, providing insights into its conformational preferences and hydrogen bonding interactions.
The future prospects for 1-(3-Piperidinyl)azepane dihydrochloride are promising, with ongoing research focusing on expanding its therapeutic applications. Investigating its potential as an antipsychotic or anxiolytic agent is one area of interest, given its structural similarity to known psychoactive compounds. Furthermore, exploring its interactions with bacterial enzymes has opened avenues for antibiotic development against resistant strains. Collaborative efforts between academia and industry are essential to translate these findings into clinical practice.
In conclusion,1-(3-Piperidinyl)azepane dihydrochloride (CAS No. 1219957-22-8) represents a significant advancement in pharmaceutical research due to its unique structural properties and biological activity. Its combination of piperidine and azepane moieties offers a versatile scaffold for drug development, while its salt form enhances practicality in experimental applications. As research continues to uncover new therapeutic potentials,1-(3-Piperidinyl)azepane dihydrochloride is poised to play a crucial role in addressing unmet medical needs across multiple disease areas.
1219957-22-8 (1-(3-Piperidinyl)azepane dihydrochloride) Related Products
- 100158-63-2(2-(Pyrrolidin-1-ylmethyl)piperidine)
- 42389-57-1(1-Methylpiperidin-3-amine)
- 112906-37-3(1-[(pyrrolidin-2-yl)methyl]piperidine)
- 64168-09-8(diethyl[(piperidin-2-yl)methyl]amine)
- 5298-72-6((1-Methylpiperidin-2-yl)methanamine)
- 6789-94-2(1-Ethyl-3-piperidinamine)
- 50534-49-1(N,N-Dimethylpiperidin-3-amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)